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Compound of Interest

Compound Name: Sodium carbonate

Cat. No.: B031695 Get Quote

Essential guidance for the safe handling, storage, and disposal of sodium carbonate in a

laboratory setting, ensuring the protection of researchers and the integrity of their work.

Sodium carbonate (Na₂CO₃), also known as soda ash, is a common inorganic compound

used in various industrial and laboratory applications, including as a buffering agent, in glass

manufacturing, and in detergents.[1][2][3] While not acutely toxic, it poses significant hazards

upon exposure, primarily causing serious eye irritation.[2][4][5][6][7][8] Inhalation of its dust can

lead to respiratory tract irritation, and prolonged skin contact may cause redness and irritation.

[1][7] Adherence to strict safety protocols, including the use of appropriate Personal Protective

Equipment (PPE), is critical for mitigating these risks.

Quantitative Safety and Exposure Data
For immediate reference, the following table summarizes key quantitative safety data for

sodium carbonate. Understanding these values is crucial for risk assessment in the

laboratory.
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Metric Value Source(s)

Acute Oral Toxicity (LD50) 2800 mg/kg (Rat) [4][9][10]

Acute Inhalation Toxicity

(LC50)
2300 mg/m³ (2 hours, Rat) [9][11]

pH ~11.3 (1% aqueous solution) [2]

Occupational Exposure Limit
Respirator required if dust > 10

mg/m³
[6]

Recommended Storage Temp.
Do not store above 24°C

(75.2°F)
[1]

Recommended Personal Protective Equipment (PPE)
Selection of PPE depends on the specific handling task and the potential for exposure. The

following are minimum recommendations.

Eye and Face Protection: To prevent serious eye irritation, ANSI-approved safety goggles

are mandatory.[1][2][12] When handling large quantities or when there is a significant risk of

splashing or dust generation, tight-fitting chemical splash goggles and a face shield should

be used.[6][10][13] Eye protection must comply with OSHA 29 CFR 1910.133 or European

Standard EN166.[8][10][12]

Skin and Hand Protection: A lab coat or other protective clothing is required to prevent skin

contact.[1][2][13] Chemical-resistant, impervious gloves (e.g., butyl, nitrile, or neoprene)

must be worn.[2][14] Always check the glove manufacturer's specifications for chemical

compatibility.

Respiratory Protection: A NIOSH-approved particulate respirator is necessary when working

in areas with poor ventilation or when dust formation is likely.[1][6][12] A respirator is required

if the airborne concentration of dust exceeds 10 mg/m³.[6]
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Diagram 1: PPE Selection Workflow for Sodium Carbonate
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Diagram 1: PPE Selection Workflow for Sodium Carbonate
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Proper procedural adherence is as crucial as wearing the correct PPE. The following step-by-

step guidance ensures safety throughout the handling lifecycle.

Handling and Storage Protocol
Ventilation: Always handle sodium carbonate in a well-ventilated area.[12][14] A chemical

fume hood is recommended for procedures that may generate dust.[10][11]

Avoid Dust: Minimize dust generation and accumulation during handling.[12][15]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[4][6]

An eyewash station and safety shower must be readily accessible.[10][12]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from

incompatible materials like strong acids and aluminum.[1][12][14]

Spill and Exposure Emergency Plan
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[1][4] Seek immediate medical attention.[1][13]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water.

[1][13]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.[1][12]

Spills: For small spills, carefully sweep or vacuum the material and place it into a suitable,

labeled container for disposal.[6][12] Avoid generating dust.[6][12]

PPE and Chemical Disposal Plan
Chemical Disposal: Unused sodium carbonate should be disposed of as chemical waste in

accordance with federal, state, and local regulations.[1][13] Do not dispose of large

quantities down the drain.[13]

PPE Disposal: Contaminated PPE, such as gloves and lab coats, must be disposed of in a

designated waste container. Follow your institution's guidelines for hazardous waste
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disposal.[16]

Diagram 2: PPE Donning, Doffing, and Disposal Workflow
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Diagram 2: PPE Donning, Doffing, and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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